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Introduction
Mitragynine is the primary psychoactive alkaloid in the plant Mitragyna speciosa, commonly

known as kratom. The use of kratom is on the rise globally for its reported opioid-like effects

and as a self-treatment for pain and opioid withdrawal. Consequently, there is a growing need

for robust analytical methods to monitor kratom consumption in clinical and forensic settings.

16-Carboxymitragynine is a key phase I metabolite of mitragynine, and its detection in urine

can serve as a biomarker for kratom use.[1][2] This application note provides a detailed

protocol for the quantification of 16-Carboxymitragynine in human urine using Liquid

Chromatography with tandem Mass Spectrometry (LC-MS/MS), a highly sensitive and selective

analytical technique. The methodology described herein includes sample preparation involving

enzymatic hydrolysis and solid-phase extraction (SPE), followed by LC-MS/MS analysis.
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The method employs enzymatic hydrolysis to cleave glucuronide conjugates of 16-
Carboxymitragynine, increasing the concentration of the free metabolite for detection.[3][4]

Following hydrolysis, the sample is purified and concentrated using solid-phase extraction

(SPE). The extracted analyte is then separated from other endogenous urine components

using reversed-phase liquid chromatography and detected by a triple quadrupole mass

spectrometer operating in Multiple Reaction Monitoring (MRM) mode. Quantification is

achieved by comparing the analyte's response to that of an internal standard.

Apparatus and Consumables
Liquid Chromatograph: A high-performance or ultra-high-performance liquid chromatography

(HPLC or UHPLC) system.

Mass Spectrometer: A triple quadrupole mass spectrometer with an electrospray ionization

(ESI) source.

Analytical Column: A reversed-phase C18 column (e.g., 100 mm × 2.1 mm, 2.6 µm particle

size).

Solid-Phase Extraction (SPE) Manifold and Cartridges: Polymeric SPE cartridges (e.g.,

HyperSep™ Retain PEP, 30 mg).[5]

Nitrogen Evaporator.

Centrifuge.

Vortex Mixer.

Autosampler Vials.

Standard laboratory glassware and pipettes.

Reagents and Standards
16-Carboxymitragynine analytical standard.

16-Carboxymitragynine-d3 (or other suitable stable isotope-labeled internal standard).
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β-glucuronidase enzyme solution.

Phosphate buffer (pH 6.8).

Methanol (LC-MS grade).

Acetonitrile (LC-MS grade).

Formic acid (LC-MS grade).

Ammonia solution.

Deionized water (18 MΩ·cm).

Blank human urine.

Experimental Workflow
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Caption: Overall experimental workflow for the quantification of 16-Carboxymitragynine in

human urine.

Detailed Experimental Protocols
Standard and Quality Control (QC) Sample Preparation

Stock Solutions: Prepare stock solutions of 16-Carboxymitragynine and the internal

standard in methanol at a concentration of 1 mg/mL.

Working Standard Solutions: Prepare serial dilutions of the 16-Carboxymitragynine stock

solution with methanol to create working standards for calibration curve and QC samples.

Calibration Standards: Spike blank human urine with the appropriate working standard

solutions to prepare calibration standards at concentrations ranging from the limit of

quantification (LOQ) to the upper limit of quantification (ULOQ).

QC Samples: Prepare QC samples in blank human urine at a minimum of three

concentration levels (low, medium, and high).

Sample Preparation Protocol
Sample Thawing and Centrifugation: Thaw frozen urine samples at room temperature.

Vortex and centrifuge the samples to pellet any precipitates.

Enzymatic Hydrolysis: To 1 mL of urine (calibrator, QC, or unknown sample), add 50 µL of

the internal standard working solution and 500 µL of phosphate buffer (pH 6.8). Add 50 µL of

β-glucuronidase solution. Vortex and incubate at 60°C for 2 hours.

Solid-Phase Extraction (SPE):

Conditioning: Condition the SPE cartridges with 1 mL of methanol followed by 1 mL of

deionized water.

Loading: Load the hydrolyzed sample onto the conditioned SPE cartridge.

Washing: Wash the cartridge with 1 mL of deionized water, followed by 1 mL of 5%

methanol in water.
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Elution: Elute the analyte with 1 mL of methanol.

Evaporation and Reconstitution: Evaporate the eluate to dryness under a stream of nitrogen

at 40°C. Reconstitute the residue in 100 µL of the mobile phase starting composition (e.g.,

95% mobile phase A, 5% mobile phase B). Vortex to mix.

Transfer: Transfer the reconstituted sample to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Analysis Protocol
LC Parameters:

Column: C18 reversed-phase column.

Mobile Phase A: 0.1% Formic acid in water.

Mobile Phase B: 0.1% Formic acid in acetonitrile.

Gradient: A typical gradient would start at 5% B, ramp up to 95% B, hold, and then return

to initial conditions for re-equilibration.

Flow Rate: 0.4 mL/min.

Injection Volume: 5-10 µL.

Column Temperature: 40°C.

MS/MS Parameters:

Ionization Mode: Positive Electrospray Ionization (ESI+).

Scan Type: Multiple Reaction Monitoring (MRM).

MRM Transitions: Specific precursor-to-product ion transitions for 16-
Carboxymitragynine and its internal standard must be determined by direct infusion of

the standards. As a starting point, for 16-Carboxymitragynine (precursor ion m/z ~415.2),

potential product ions could be monitored. These transitions need to be optimized for

collision energy.
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Method Validation
A comprehensive method validation should be performed according to established guidelines.

Method Validation

Selectivity Linearity & Range Accuracy Precision LOD & LOQ Recovery Matrix Effect Stability

Click to download full resolution via product page

Caption: Key parameters for LC-MS/MS method validation.

Quantitative Data Summary
The following tables summarize typical quantitative performance data for the analysis of

mitragynine and its metabolites in urine. Specific data for 16-Carboxymitragynine should be

established during method validation.

Table 1: Example Calibration and Quality Control Data for Mitragynine Analogs

Analyte
Calibration
Range
(ng/mL)

LLOQ
(ng/mL)

LQC
(ng/mL)

MQC
(ng/mL)

HQC
(ng/mL)

Mitragynine 15.0 - 1000 15.0 40 300 800

7-

hydroxymitra

gynine

15.0 - 1000 15.0 40 300 800

16-

Carboxymitra

gynine

To be

determined

To be

determined

To be

determined

To be

determined

To be

determined
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Data for mitragynine and 7-hydroxymitragynine are adapted from existing literature for

illustrative purposes.[5]

Table 2: Method Validation Parameters for Mitragynine (for reference)

Parameter Acceptance Criteria
Typical Result for
Mitragynine

Linearity (r²) > 0.99 > 0.995

Accuracy (% Bias) Within ±15% (±20% at LLOQ) 95.25 - 111.20%

Precision (%RSD) < 15% (< 20% at LLOQ) < 15%

LOD S/N > 3 0.15 ng/mL

LOQ S/N > 10 2.0 ng/mL

Recovery Consistent and reproducible 94.98 - 111.20%

Reference data for Mitragynine.

Conclusion
This application note provides a comprehensive framework for the development and

implementation of a robust LC-MS/MS method for the quantification of the kratom metabolite

16-Carboxymitragynine in human urine. The detailed protocols for sample preparation and

analysis, along with the guidelines for method validation, offer a solid foundation for

researchers and scientists in the fields of toxicology, pharmacology, and drug metabolism. The

successful application of this method will contribute to a better understanding of kratom

pharmacokinetics and aid in the monitoring of its use.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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